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Compound of Interest

Compound Name: 3-(3-Ethylphenoxy)azetidine

CAS No.: 1177338-79-2

Cat. No.: B1384775

Get Quote

Part 1: Molecule Characterization & Analytical
Strategy
Target Molecule: 3-(3-Ethylphenoxy)azetidine[1][2][3][4]

CAS: 1269199-26-9[1]

Formula: C₁₁H₁₅NO

Molecular Weight: 177.24 g/mol

Physicochemical Profile:

Basicity: The azetidine nitrogen is a secondary amine, highly basic (Predicted pKa ~9.5–

10.5). It exists predominantly as a cation at physiological pH.

Lipophilicity: The 3-ethylphenoxy moiety imparts significant hydrophobicity (Predicted

LogP ~2.5).
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Chromophore: The aromatic ether linkage provides UV absorption at 220 nm (strong) and

270–280 nm (moderate).

Analytical Challenge: The molecule is amphiphilic. The basic amine causes severe peak tailing

on standard silica-based C18 columns due to silanol interactions, while the lipophilic tail

requires high organic strength for elution.

Solution: We utilize Mixed-Mode Cation Exchange (MCX) for sample cleanup to exploit the

amine's charge, and Charged Surface Hybrid (CSH) or high-pH stable columns for

chromatography to ensure sharp peak shapes.

Part 2: Protocol A - LC-MS/MS for Bioanalysis
(Plasma/Tissue)
This protocol is optimized for sensitivity and selectivity in complex biological matrices.

Sample Preparation: Mixed-Mode Cation Exchange
(MCX)
Rationale: Liquid-Liquid Extraction (LLE) is prone to recovery losses for polar amines. MCX

SPE provides a "digital" separation: the analyte binds via charge (ionic) and hydrophobicity,

allowing aggressive washing of neutral interferences (phospholipids).

Workflow Diagram (Graphviz):

Plasma Sample
(100 µL)

Pre-treatment
Add 100 µL 4% H3PO4

(Ionize Amine)

Condition Plate
1. MeOH
2. Water

Load Sample
(Flow: 1 mL/min)

Wash 1: Acidic
2% Formic Acid in H2O

(Remove Proteins)

Wash 2: Organic
100% Methanol

(Remove Neutrals/Lipids)

Elution
5% NH4OH in MeOH

(Release Amine)

Evaporate & Reconstitute
Mobile Phase A:B (90:10)

Click to download full resolution via product page

Caption: MCX SPE workflow ensuring removal of matrix effects by orthogonal wash steps.

LC-MS/MS Conditions
Chromatography:
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Column: Waters XSelect CSH C18 (2.1 x 50 mm, 2.5 µm). Note: The CSH particle carries a

slight positive charge, repelling the protonated amine to prevent tailing.

Mobile Phase A: 0.1% Formic Acid + 10mM Ammonium Formate in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.5 mL/min.

Gradient:

Time (min) %B Description

0.00 5 Initial Hold

0.50 5 Load

3.00 95 Elution

4.00 95 Wash

4.10 5 Re-equilibration

| 5.50 | 5 | End |

Mass Spectrometry (ESI+):

Source: Electrospray Ionization (Positive Mode).

Precursor Ion:m/z 178.2 [M+H]⁺

MRM Transitions:

Quantifier: 178.2 → 107.1 (Ethylphenyl cation, cleavage of ether).

Qualifier: 178.2 → 135.1 (Loss of azetidine ring fragment).

Parameters:

Capillary Voltage: 3.0 kV
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Desolvation Temp: 500°C

Cone Voltage: 30 V

Collision Energy: 22 eV (Quantifier), 35 eV (Qualifier).

Part 3: Protocol B - HPLC-UV for Purity & Process
Control
This protocol focuses on robustness and linearity for high-concentration samples (API release

testing).

Method Parameters
Detector: DAD/UV at 220 nm (Primary) and 275 nm (Secondary confirmation).

Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 20 mM Potassium Phosphate Buffer (pH 7.0). Note: High pH keeps the amine

neutral/less ionized, improving retention and peak shape on standard C18.

B: Acetonitrile.

Isocratic Mode: 40% A / 60% B.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Run Time: 12 minutes.

System Suitability Criteria (Acceptance Limits)
Tailing Factor (Tf): NMT 1.5 (Critical for amine accuracy).

Theoretical Plates (N): NLT 5000.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384775?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precision (RSD): NMT 2.0% for 6 replicate injections.

Resolution (Rs): > 2.0 between main peak and nearest impurity (e.g., 3-ethylphenol starting

material).

Part 4: Method Validation Summary (FDA/EMA
Guidelines)
The following validation parameters must be established before routine use.

Parameter
Bioanalytical (LC-MS)
Criteria

Process (HPLC-UV)
Criteria

Linearity (Weighted 1/x²)

Range 0.5 – 500 ng/mL 80% – 120% of Target Conc.

Accuracy ±15% (±20% at LLOQ) 98.0% – 102.0%

Precision CV < 15% CV < 1.0%

Recovery Consistent (> 70% preferred) N/A (Direct Injection)

Matrix Effect 90–110% (IS normalized) N/A

Internal Standard (IS) Strategy: For LC-MS, use a deuterated analog if available (e.g., 3-(3-
Ethylphenoxy)azetidine-d4). If not, use a structural analog like Propranolol or Atenolol due to

similar pKa and elution profiles.

Part 5: Troubleshooting & Causality Analysis
Issue 1: Peak Tailing in HPLC

Cause: Interaction between the protonated azetidine nitrogen and residual silanols on the

silica support.

Fix: Add 0.1% Triethylamine (TEA) to the mobile phase as a silanol blocker, or switch to a

high-pH resistant column (e.g., Waters XBridge) and run at pH 9.5.
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Issue 2: Low Sensitivity in MS (Signal Suppression)

Cause: Phospholipids co-eluting with the analyte.

Fix: Monitor phospholipid transitions (m/z 184 → 184) during development. If overlap occurs,

adjust the gradient slope or switch from LLE to MCX SPE (as detailed in Protocol A).

Issue 3: Carryover

Cause: The lipophilic ethylphenoxy group sticking to injector ports.

Fix: Use a needle wash of Acetonitrile:Isopropanol:Water:Formic Acid (40:40:20:0.1).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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